Cas no 2154-55-4 (1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene)
2154-55-4 structure
Product Name:1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene
1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- benzyl-d7 radical
- 1,2,3,4,5-pentadeuterio-6-(dideuteriomethyl)benzene
- toluene-d7
- 1-(~2~H_2_)Methyl(~2~H_5_)benzene
- 1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene
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- Inchi: 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i1D2,2D,3D,4D,5D,6D
- InChI Key: YXFVVABEGXRONW-QMUWOJKRSA-N
- SMILES: C1(C([2H])[2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 99.107
- Monoisotopic Mass: 99.107
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 42
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.938
- Boiling Point: 110.6°C at 760 mmHg
- Flash Point: 10°C
- Refractive Index: 1.499
1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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